Cas no 6631-25-0 (2-(Pyridin-4-ylamino)acetic Acid Hydrochloride)

• Product Name: 2-(Pyridin-4-ylamino)acetic Acid Hydrochloride
• CAS No: 6631-25-0
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD17168375
• CID: 1070450
• PubChem ID: 53407486
• Update Time: 2025-04-24

2-(Pyridin-4-ylamino)acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Pyridin-4-ylamino)acetic acid hydrochloride
• 4H-1,2,4-triazole-3-thiol, 5-[4-(1,1-dimethylethyl)phenyl]-4-[[(2-ethoxyphenyl)methylene]amino]-
• 2-(Pyridin-4-ylamino)acetic acid hydrochloride
• Z2350906909
• NSC-53076
• pyridin-4-ylglycine hydrochloride
• 2-(Pyridin-4-ylamino)acetic acid HCl (4-Pyridyl-Gly-OH.HCl)
• EN300-254567
• AKOS015849291
• 2-(Pyridin-4-ylamino)acetic acid HCl
• 6631-25-0
• AMY5846
• 2-(pyridin-4-ylamino)acetic acid;hydrochloride
• NSC53076
• CS1833
• 2-(pyridin-4-ylamino)aceticacidhydrochloride
• A867491
• MFCD17168375
• 2-[(pyridin-4-yl)amino]acetic acid hydrochloride
• 2-(Pyridin-4-ylamino)acetic Acid Hydrochloride

• MDL： MFCD17168375
• Inchi： 1S/C7H8N2O2.ClH/c10-7(11)5-9-6-1-3-8-4-2-6;/h1-4H,5H2,(H,8,9)(H,10,11);1H
• InChI Key： XRAAFIOLROVVAW-UHFFFAOYSA-N
• SMILES： Cl.OC(CNC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 380.16732
• Monoisotopic Mass: 188.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 491.2°C at 760 mmHg
• Flash Point: 250.9°C
• Refractive Index: 1.609
• PSA: 49.22

2-(Pyridin-4-ylamino)acetic Acid Hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 2-(Pyridin-4-ylamino)acetic Acid Hydrochloride

(Pyridin-4-ylamino)acetic acid hydrochloride: A Comprehensive Overview

(Pyridin-4-ylamino)acetic acid hydrochloride is a synthetic compound that has garnered significant attention in the field of biomedical research and pharmaceutical development. Its unique chemical structure, combining the heterocyclic aromatic ring of pyridine with an amino group and acetic acid moiety, positions it as a promising candidate for various applications in drug discovery and therapeutic interventions.

Over the years, this compound has been extensively studied for its potential pharmacological properties, particularly in the realm of central nervous system (CNS) disorders and oncology. Recent advancements in medicinal chemistry have further elucidated its mechanisms of action, paving the way for innovative therapeutic strategies.

Chemical Structure and Synthesis

The compound (Pyridin-4-ylamino)acetic acid hydrochloride features a pyridine ring substituted at the 4-position with an amino group, which is further connected to an acetic acid group. This structure can be synthesized through a series of well-established organic reactions, including amination and acid coupling, ensuring high purity and yield.

Its hydrochloride salt form is particularly advantageous in pharmaceutical formulations, as it enhances solubility and bioavailability, making it suitable for oral administration. The synthesis process is scalable and adheres to current Good Manufacturing Practices (cGMP), ensuring its suitability for preclinical and clinical studies.

Pharmacological Properties

Research has demonstrated that (Pyridin-4-ylamino)acetic acid hydrochloride exhibits selective pharmacokinetics, with favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its target engagement has been studied in various cellular models, revealing its potential as a modulator of enzyme activity and a receptor antagonist.

Recent studies have highlighted its ability to inhibit certain enzymatic pathways involved in cancer metabolism, positioning it as a potential anti-tumor agent. Additionally, its effects on neurotransmitter systems have been explored, suggesting its utility in the development of central nervous system drugs.

Applications in Biomedical Research

This compound has found applications in diverse areas of biomedical research, including in vitro and in vivo studies. Its role as a tool compound in drug discovery has been instrumental in elucidating molecular mechanisms underlying various diseases.

Moreover, (Pyridin-4-ylamino)acetic acid hydrochloride has been utilized in clinical trials, where it has shown encouraging results in preliminary evaluations. Its safety and efficacy are being further investigated in ongoing studies across multiple indications.

Future Prospects

The future of (Pyridin-4-ylamino)acetic acid hydrochloride is promising, with ongoing research focusing on optimizing its therapeutic index and exploring novel delivery systems. Its versatility as a multi-targeted agent makes it a valuable asset in the pharmaceutical pipeline.

As personalized medicine continues to evolve, this compound may find new applications tailored to individual patient needs, further solidifying its role in modern healthcare.